Cas no 1807160-17-3 (Methyl 2-(difluoromethyl)-6-fluoro-4-(trifluoromethyl)pyridine-3-acetate)

• Product Name: Methyl 2-(difluoromethyl)-6-fluoro-4-(trifluoromethyl)pyridine-3-acetate
• CAS No: 1807160-17-3
• MF: C₁₀H₇F₆NO₂
• MW: 287.158503770828
• CID: 4886398
• Update Time: 2025-06-08

Methyl 2-(difluoromethyl)-6-fluoro-4-(trifluoromethyl)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(difluoromethyl)-6-fluoro-4-(trifluoromethyl)pyridine-3-acetate

• Inchi： 1S/C10H7F6NO2/c1-19-7(18)2-4-5(10(14,15)16)3-6(11)17-8(4)9(12)13/h3,9H,2H2,1H3
• InChI Key： JXHZSGPZVULMBI-UHFFFAOYSA-N
• SMILES： FC(C1C=C(N=C(C(F)F)C=1CC(=O)OC)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 322
• XLogP3: 2.6
• Topological Polar Surface Area: 39.2

Additional information on Methyl 2-(difluoromethyl)-6-fluoro-4-(trifluoromethyl)pyridine-3-acetate

Comprehensive Overview of Methyl 2-(difluoromethyl)-6-fluoro-4-(trifluoromethyl)pyridine-3-acetate (CAS No. 1807160-17-3)

The compound Methyl 2-(difluoromethyl)-6-fluoro-4-(trifluoromethyl)pyridine-3-acetate (CAS No. 1807160-17-3) is a fluorinated pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring multiple fluorine substitutions, makes it a valuable intermediate in the synthesis of bioactive molecules. The presence of difluoromethyl, fluoro, and trifluoromethyl groups enhances its reactivity and selectivity, which is why it is increasingly sought after in modern drug discovery and crop protection formulations.

In recent years, the demand for fluorinated compounds like Methyl 2-(difluoromethyl)-6-fluoro-4-(trifluoromethyl)pyridine-3-acetate has surged due to their ability to improve metabolic stability and bioavailability in drug candidates. Researchers are particularly interested in its potential as a building block for small-molecule inhibitors and enzyme modulators, which are critical in treating diseases such as cancer and inflammatory disorders. Additionally, its agrochemical applications include its use in developing herbicides and pesticides with enhanced efficacy and environmental safety.

The synthesis of CAS No. 1807160-17-3 involves multi-step organic reactions, including fluorination and esterification processes. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been explored to optimize its production, reducing reaction times and improving yields. These innovations align with the growing emphasis on green chemistry and sustainable manufacturing practices, which are hot topics in both academic and industrial circles.

From a commercial perspective, Methyl 2-(difluoromethyl)-6-fluoro-4-(trifluoromethyl)pyridine-3-acetate is available through specialized chemical suppliers, often in high purity grades suitable for research and development. Its pricing and availability are influenced by factors such as raw material costs, regulatory requirements, and the scalability of production methods. Companies investing in custom synthesis services for this compound are likely to gain a competitive edge in markets where fluorinated intermediates are in high demand.

Safety and handling guidelines for CAS No. 1807160-17-3 emphasize standard laboratory precautions, including the use of personal protective equipment (PPE) and proper ventilation. While it is not classified as a hazardous material under most regulatory frameworks, its handling should adhere to good laboratory practices (GLP) to ensure user safety and environmental protection. This aligns with the broader industry trend toward responsible chemical management and transparency in supply chains.

Looking ahead, the future of Methyl 2-(difluoromethyl)-6-fluoro-4-(trifluoromethyl)pyridine-3-acetate appears promising, with ongoing research exploring its applications in precision medicine and sustainable agriculture. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in advancing both human health and agricultural productivity. For researchers and manufacturers alike, staying abreast of the latest developments in fluorinated chemistry will be key to leveraging its full potential.